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Compound of Interest

Compound Name: PMPA sodium

Cat. No.: B10821702 Get Quote

Scope and Chemical Identity
Critical Distinction: This protocol specifically addresses 2-PMPA (GCPII Inhibitor).[1][2][3] It

does not refer to Tenofovir (9-[(R)-2-(phosphonomethoxy)propyl]adenine), which is also

occasionally abbreviated as PMPA in antiviral research.

Property Specification

Chemical Name 2-(Phosphonomethyl)pentanedioic acid

Common Abbreviation 2-PMPA

Target
Glutamate Carboxypeptidase II (GCPII) /

NAALADase

CAS Number 173039-10-6 (Acid Form)

Molecular Formula C₆H₁₁O₇P

Molecular Weight 226.12 g/mol

pKa Values

Contains 4 acidic protons (2 Carboxyl, 2

Phosphonate).[1][3][4][5][6][7] Requires base for

neutral pH solubility.
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Commercially available 2-PMPA is typically supplied as a crystalline acid solid.[3] While it has

moderate solubility in water (~20 mg/mL), the resulting solution is highly acidic (pH < 3.0).

For biological applications (in vitro neuronal cultures or in vivo injection), the compound must

be converted to its sodium salt formin situ. This is achieved by neutralizing the carboxylic and

phosphonic acid groups with Sodium Hydroxide (NaOH). This process serves two critical

functions:

Solubility Enhancement: Deprotonation significantly increases aqueous solubility, allowing

concentrations >100 mg/mL (essential for in vivo bolus dosing).

Physiological Compatibility: Prevents acidic shock to tissues or cell cultures.

Stability Warning: Unlike the solid acid form, the aqueous sodium salt solution is prone to

hydrolysis and degradation over time. Fresh preparation is strongly recommended.

Protocol: Preparation of 100 mM 2-PMPA Sodium
Stock (pH 7.4)
This protocol describes the preparation of a 10 mL stock solution at 100 mM (~22.6 mg/mL).

This concentration is suitable for further dilution into cell culture media or direct animal dosing.

Reagents & Equipment[2][9][10][11][12]
2-PMPA (Solid Acid): 226.1 mg

Solvent: Sterile Water for Injection (WFI) or HPLC-grade water (Endotoxin-free).

Base: 1.0 N NaOH (Sodium Hydroxide) – Freshly opened or standardized.

Equipment: Calibrated pH meter (micro-probe preferred), 0.22 µm PES syringe filter, sterile

15 mL conical tube.

Step-by-Step Workflow
Step 1: Calculation and Weighing
Calculate the required mass for 10 mL of 100 mM solution:
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[3]

Action: Weigh 226.1 mg of 2-PMPA into a sterile vessel.

Step 2: Initial Dissolution (The "Slurry" Phase)
Add 8.0 mL (80% of final volume) of Sterile Water.

Observation: The powder may not fully dissolve immediately, or it may form a cloudy, acidic

suspension.

Critical Check: Do not add PBS yet. The buffering capacity of PBS will fight your pH

adjustment. Use water first.[8][9]

Step 3: Titration (The Conversion Step)
Place the vessel on a magnetic stirrer with a small stir bar. Insert the pH probe.

Initial pH: Likely < 3.0.

Action: Add 1.0 N NaOH dropwise while stirring.

Mechanism: As pH rises, the carboxyl groups (pKa ~4-5) and the first phosphonate proton

deprotonate. The solution will clear as the sodium salt forms.

Target: Continue adding NaOH until the pH stabilizes at 7.4 ± 0.1.

Note: If you overshoot pH > 8.0, do not back-titrate with strong acid if possible; it increases

ionic strength unnecessarily. If critical, use dilute HCl.

Step 4: Final Volume Adjustment (QS)
Once the solution is clear and at pH 7.4:

Transfer the solution to a volumetric device (e.g., 10 mL volumetric flask or graduated

cylinder).

Add Sterile Water to bring the total volume to exactly 10.0 mL.

Mix by inversion.
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Step 5: Sterilization
Pass the solution through a 0.22 µm Polyethersulfone (PES) syringe filter into a sterile

storage tube.

Why PES? Low protein binding (irrelevant here) but high flow rate and chemical compatibility

with aqueous buffers.

Visual Workflow (DOT Diagram)

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10821702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: 2-PMPA Acid Solid
(C6H11O7P)

Weigh Reagent
Target: 100 mM

Add 80% Volume H2O
(Result: Acidic Slurry)

Titrate with 1.0N NaOH
Monitor pH continuously

Check pH
Target: 7.4 ± 0.1

pH < 7.3

Solution Clears
(Sodium Salt Formed)

pH = 7.4

Adjust Volume to 100%
(Quantum Sufficit)

Sterile Filter (0.22 µm)
PES Membrane

Use Immediately or
Store -20°C (Aliquot)

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b10821702?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10821702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: Logical workflow for the conversion of 2-PMPA acid to a physiological sodium stock

solution.

Quality Control & Validation
To ensure the protocol was successful (Self-Validating System):

Visual Inspection: The final solution must be absolutely clear and colorless. Any turbidity

suggests incomplete neutralization or contamination.

pH Verification: Re-check pH after filtration. Filter membranes can occasionally alter pH

slightly.

Concentration Verification (Optional): For GLP studies, verify concentration via HPLC-UV

(detection at low wavelength, though PMPA has weak UV absorbance) or LC-MS/MS.

Storage and Stability
Solid State: Store desiccated at RT or 4°C. Stable for years.

Solution State:

4°C: Stable for < 24 hours.

-20°C: Stable for 1-3 months. Avoid repeated freeze-thaw cycles.

-80°C: Recommended for long-term storage of stock aliquots.

Usage Guidelines (In Vivo vs. In Vitro)
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Parameter In Vitro (Cell Culture) In Vivo (Rodent Injection)

Working Conc. 10 nM - 10 µM 10 - 100 mg/kg

Vehicle
Dilute stock 1:1000+ into

media
Dilute stock with Saline/PBS

Osmolarity Negligible impact at µM levels
Critical: Check osmolarity if

injecting >50 mg/mL

Sterility Essential Essential
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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